Cas no 18961-59-6 (8(Z),10(E),12(Z)-Octadecatrienoic Acid)
8(Z),10(E),12(Z)-Octadecatrienoic Acid Chemical and Physical Properties
Names and Identifiers
-
- cis,trans,cis-Octadeca-8,10,12-triensaeure
- Jacaric acid
- Octadeca-8c,10t,12c-triensaeure ('Jacarandasaeure')
- beta-calendic acid
- 18961-59-6
- (8E,10E,12E)-octadeca-8,10,12-trienoic acid
- DTXSID501317144
- 822-19-5
- trans-8, trans-10, trans-12-octadecatrienoic acid
- 8(E),10(E),12(E)-OCTADECATRIENOIC ACID
- octadeca-8,10,12-trienoic acid
- 8,10,12-octadecatrienoic acid
- I(2)-Calendic acid
- SCHEMBL2230814
- SCHEMBL1271127
- 8,10,12-Octadecatrienoic acid, (8E,10E,12E)-
- LMFA01030145
- 8E,10E,12E-octadecatrienoic acid
- CHEBI:180176
- 8(Z),10(E),12(Z)-Octadecatrienoic Acid
-
- Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-11H,2-5,12-17H2,1H3,(H,19,20)/b7-6+,9-8+,11-10+
- InChI Key: DQGMPXYVZZCNDQ-OBWVEWQSSA-N
- SMILES: OC(CCCCCC/C=C/C=C/C=C/CCCCC)=O
Computed Properties
- Exact Mass: 278.224580195g/mol
- Monoisotopic Mass: 278.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 37.3Ų
8(Z),10(E),12(Z)-Octadecatrienoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O860125-1mg |
8(Z),10(E),12(Z)-Octadecatrienoic Acid |
18961-59-6 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | O860125-10mg |
8(Z),10(E),12(Z)-Octadecatrienoic Acid |
18961-59-6 | 10mg |
$1499.00 | 2023-05-17 |
8(Z),10(E),12(Z)-Octadecatrienoic Acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 8(Z),10(E),12(Z)-Octadecatrienoic Acid
Exploring the Unique Properties and Applications of 8(Z),10(E),12(Z)-Octadecatrienoic Acid (CAS No. 18961-59-6)
8(Z),10(E),12(Z)-Octadecatrienoic Acid, a fascinating conjugated trienoic fatty acid with the CAS number 18961-59-6, has garnered significant attention in recent years due to its unique structural characteristics and potential health benefits. This conjugated linolenic acid (CLnA) isomer belongs to the family of omega-6 fatty acids and stands out for its distinctive Z,E,Z configuration across its three double bonds at positions 8, 10, and 12. The growing interest in natural bioactive compounds and functional lipids has positioned this molecule as a subject of intense research in nutritional science and pharmaceutical development.
The molecular structure of 8(Z),10(E),12(Z)-Octadecatrienoic Acid contributes to its remarkable biological activities. Unlike common polyunsaturated fatty acids, its conjugated double bond system enhances stability while maintaining biological potency. Current studies suggest this compound may influence lipid metabolism and cellular signaling pathways, making it particularly relevant in today's health-conscious market where consumers actively seek natural metabolic modulators. Researchers are particularly interested in how this CLnA isomer compares to more well-known conjugated fatty acids like CLA (conjugated linoleic acid) in terms of bioavailability and physiological effects.
In the food and supplement industry, 8(Z),10(E),12(Z)-Octadecatrienoic Acid is gaining traction as a potential functional food ingredient. Its presence has been identified in certain seed oils, sparking interest in plant-based lipid sources among manufacturers developing clean-label products. The compound's potential role in nutraceutical formulations aligns perfectly with current market trends emphasizing preventive healthcare through dietary means. Analytical techniques like GC-MS and HPLC are crucial for identifying and quantifying this specific fatty acid isomer in complex matrices.
The cosmetic industry has also shown interest in 8(Z),10(E),12(Z)-Octadecatrienoic Acid due to its potential skin-beneficial properties. Preliminary studies indicate possible effects on skin barrier function and epidermal differentiation, making it a candidate for dermocosmetic applications. This aligns with the growing demand for bioactive cosmetic ingredients that offer more than just superficial benefits. The compound's unsaturated carbon chain may contribute to its interaction with skin lipids, though more research is needed to fully understand its mechanisms.
From a chemical perspective, the stereochemistry of 8(Z),10(E),12(Z)-Octadecatrienoic Acid presents interesting synthetic challenges. The specific arrangement of its cis-trans conjugated system affects both its physical properties and biological activity. Chemists are developing more efficient methods for its stereoselective synthesis, as the demand for high-purity fatty acid standards increases in research laboratories. The compound's UV absorption characteristics, resulting from its conjugated system, also make it useful as an analytical marker in certain applications.
The market for specialized fatty acids like 8(Z),10(E),12(Z)-Octadecatrienoic Acid is expanding rapidly, driven by increased research into lipid-mediated health effects. Suppliers are noting growing requests for this specific CLnA isomer, particularly from academic institutions and nutraceutical developers. Quality parameters such as isomeric purity and oxidative stability are crucial considerations for potential users. Proper storage under inert atmosphere and at reduced temperatures is generally recommended to maintain the integrity of this unsaturated compound.
Ongoing research continues to uncover new potential applications for 8(Z),10(E),12(Z)-Octadecatrienoic Acid. Some studies are exploring its role in cell membrane dynamics, while others investigate its possible influence on specific enzyme systems. The compound's interaction with lipid receptors and transcription factors represents another promising avenue of investigation. As analytical techniques become more sophisticated, scientists are better able to track the metabolic fate of this bioactive lipid in biological systems.
For researchers working with 8(Z),10(E),12(Z)-Octadecatrienoic Acid, proper handling and characterization are essential. The compound's three double bonds make it susceptible to oxidation, requiring careful consideration of experimental conditions. Advanced techniques like NMR spectroscopy and mass spectrometry are invaluable for confirming the structure and purity of this polyunsaturated fatty acid. Standardized protocols for its extraction, analysis, and stabilization are being developed to support reproducible research.
The future of 8(Z),10(E),12(Z)-Octadecatrienoic Acid appears promising as scientific understanding of its properties deepens. Its potential applications span from dietary supplements to cosmeceuticals and even specialized biomaterial formulations. As consumer awareness grows regarding the importance of specific lipid molecules in health and wellness, demand for well-characterized compounds like this CLnA isomer will likely increase. Continued research will be crucial to fully elucidate its mechanisms of action and optimal applications.
In conclusion, 8(Z),10(E),12(Z)-Octadecatrienoic Acid (CAS No. 18961-59-6) represents an intriguing member of the conjugated fatty acid family with significant potential across multiple industries. Its unique Z,E,Z configuration and growing body of research supporting various biological activities make it a compound worth watching in the evolving landscape of functional lipids and bioactive compounds. As analytical methods improve and applications expand, this specific octadecatrienoic acid isomer may well find its place among the next generation of valuable natural compounds.
18961-59-6 (8(Z),10(E),12(Z)-Octadecatrienoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)